N-(4-ethoxy-3-methoxybenzyl)-N-(4-fluorobenzyl)amine

• Molecular Formula: C17H20FNO2
• Molecular Weight: 289.34 g/mol
• IUPAC Name: N-[(4-ethoxy-3-methoxyphenyl)methyl]-1-(4-fluorophenyl)methanamine
• InChI: InChI=1S/C17H20FNO2/c1-3-21-16-9-6-14(10-17(16)20-2)12-19-11-13-4-7-15(18)8-5-13/h4-10,19H,3,11-12H2,1-2H3
• InChI Key: QESDHWPIZIHSKE-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)CNCC2=CC=C(C=C2)F)OC

Description

N-(4-ethoxy-3-methoxybenzyl)-N-(4-fluorobenzyl)amine is a chemical compound with a molecular formula of C19H22FNO2. It is commonly referred to as FEBEA and belongs to the class of phenethylamine derivatives. FEBEA has been found to exhibit a wide range of biological activities and has been studied extensively for its potential applications in scientific research.

Mechanism of Action

FEBEA acts as an agonist of TAAR1, which is involved in the regulation of various physiological processes, including neurotransmitter release, synaptic plasticity, and behavioral responses. The activation of TAAR1 by FEBEA leads to the release of intracellular calcium ions and the activation of downstream signaling pathways, resulting in the modulation of neurotransmitter release and synaptic plasticity.
Biochemical and Physiological Effects:
FEBEA has been found to exhibit a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the enhancement of synaptic plasticity, and the regulation of behavioral responses. It has also been found to exhibit neuroprotective effects against oxidative stress and neurotoxicity.

Advantages and Limitations for Lab Experiments

FEBEA has several advantages for use in lab experiments, including its potent agonist activity at TAAR1, its ability to modulate neurotransmitter release and synaptic plasticity, and its neuroprotective effects. However, FEBEA also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on FEBEA, including the investigation of its potential therapeutic applications in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. Additionally, further research is needed to fully understand the mechanism of action of FEBEA and its effects on neurotransmitter release and synaptic plasticity.

Synthesis Methods

FEBEA can be synthesized through a multi-step process involving the reaction of various reagents. The first step involves the condensation of 4-ethoxy-3-methoxybenzaldehyde with 4-fluorobenzylamine in the presence of an acid catalyst. The resulting intermediate is then reduced using sodium borohydride to yield the final product, FEBEA.

Scientific Research Applications

FEBEA has been found to exhibit a wide range of biological activities and has been studied extensively for its potential applications in scientific research. It has been found to act as a potent agonist of the trace amine-associated receptor 1 (TAAR1), a G protein-coupled receptor that is expressed in various regions of the brain. FEBEA has also been found to inhibit the reuptake of dopamine and norepinephrine, two important neurotransmitters in the brain.